Cas no 861210-65-3 (N-(2-Methyl-1,3-benzoxazol-6-yl)-3-(trifluoromethyl)benzamide)

• Product Name: N-(2-Methyl-1,3-benzoxazol-6-yl)-3-(trifluoromethyl)benzamide
• CAS No: 861210-65-3
• MF: C₁₆H₁₁F₃N₂O₂
• MW: 320.265954256058
• CID: 6629359
• PubChem ID: 1472994
• Update Time: 2025-08-02

N-(2-Methyl-1,3-benzoxazol-6-yl)-3-(trifluoromethyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2-METHYL-1,3-BENZOXAZOL-6-YL)-3-(TRIFLUOROMETHYL)BENZENECARBOXAMIDE
• N-(2-methyl-1,3-benzoxazol-6-yl)-3-(trifluoromethyl)benzamide
• Benzamide, N-(2-methyl-6-benzoxazolyl)-3-(trifluoromethyl)-
• 2W-0857
• AKOS005087023
• CHEMBL1400323
• 861210-65-3
• MLS000547236
• HMS1367J08
• Bionet2_001262
• HMS2423M13
• SMR000180334
• N-(2-Methyl-1,3-benzoxazol-6-yl)-3-(trifluoromethyl)benzamide

• Inchi： 1S/C16H11F3N2O2/c1-9-20-13-6-5-12(8-14(13)23-9)21-15(22)10-3-2-4-11(7-10)16(17,18)19/h2-8H,1H3,(H,21,22)
• InChI Key： QVTIYNCAFMSHLW-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OC(C)=NC2=CC=1)(=O)C1=CC=CC(C(F)(F)F)=C1

Computed Properties

• Exact Mass: 320.07726208g/mol
• Monoisotopic Mass: 320.07726208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 23
• Rotatable Bond Count: 2
• Complexity: 444
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.403±0.06 g/cm3(Predicted)
• Boiling Point: 349.3±42.0 °C(Predicted)
• pka: 11.92±0.43(Predicted)